Cas no 27258-33-9 (1-Methyl-1H-pyrazole-5-carbaldehyde)

1-Methyl-1H-pyrazole-5-carbaldehyde structure
27258-33-9 structure
Product Name:1-Methyl-1H-pyrazole-5-carbaldehyde
CAS No:27258-33-9
MF:C5H6N2O
MW:110.11394071579
MDL:MFCD03419801
CID:53110
PubChem ID:7019414
Update Time:2025-04-18

1-Methyl-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-1H-pyrazole-5-carbaldehyde
    • 1-Methylpyrazole-5-carboxaldehyde
    • 1-Methyl-1H-pyrazole-5-carboxaldehyde
    • 2-METHYL-2H-PYRAZOLE-3-CARBALDEHYDE
    • 2-methylpyrazole-3-carbaldehyde
    • 5-Formyl-1-methyl-1H-pyrazole
    • 1-methyl-1H-pyrazol-5-carbaldehyde
    • 1-methyl-5-pyrazolecarboxyaldehyde
    • 1-methylpyrazole-5-carbaldehyde
    • 1-Methylpyrazole-5-carbaldehyde 2-Methyl-2H-pyrazole-3-carbaldehyde
    • 2-Methyl-2H-pyrazole-3-carbaldeh
    • 5-Formyl-1-methylpyrazole
    • Pyrazole-5-carboxaldehyde,1-methyl- (8CI)
    • 1H-PYRAZOLE-5-CARBOXALDEHYDE, 1-METHYL-
    • PubChem16289
    • 1-methylpyrazole-5-aldehyde
    • KSC496C5P
    • AMOT0219
    • RAJRANFZSWDUJZ-UHFFFAOYSA-N
    • B
    • A5308
    • AM20090341
    • AKOS000308225
    • AC-27342
    • FT-0660135
    • M2179
    • Z325191230
    • MFCD03419801
    • DTXSID20427114
    • SCHEMBL332480
    • BB 0262533
    • 1-Methyl-1H-pyrazole-5-carboxaldehyde, 96%
    • AS-5551
    • SY017963
    • BCP9000052
    • DS-1352
    • 27258-33-9
    • BCP03858
    • EN300-31477
    • J-504898
    • CS-W007487
    • PB21218
    • ALBB-001068
    • DB-013101
    • 2-Methyl-2H-pyrazole-3-carbaldehyde oxalate
    • STK312937
    • MDL： MFCD03419801
    • Inchi： 1S/C5H6N2O/c1-7-5(4-8)2-3-6-7/h2-4H,1H3
    • InChI Key： RAJRANFZSWDUJZ-UHFFFAOYSA-N
    • SMILES： O=CC1=CC=NN1C

Computed Properties

  • Exact Mass: 110.04800
  • Monoisotopic Mass: 110.048012819 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 94.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 110.11
  • XLogP3: 0
  • Topological Polar Surface Area: 34.9

Experimental Properties

  • Density: 1.118(lit.)
  • Boiling Point: 53°C/4mmHg(lit.)
  • Flash Point: 86.2℃
  • Refractive Index: n20/D1.521
  • PSA: 34.89000
  • LogP: 0.23260

1-Methyl-1H-pyrazole-5-carbaldehyde Security Information

1-Methyl-1H-pyrazole-5-carbaldehyde Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Methyl-1H-pyrazole-5-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM100145-5g
1-methyl-1H-pyrazole-5-carbaldehyde
 27258-33-9 95+%
5g
 $65 2021-08-06
Chemenu
CM100145-10g
1-methyl-1H-pyrazole-5-carbaldehyde
 27258-33-9 95+%
10g
 $129 2021-08-06
Chemenu
CM100145-25g
1-methyl-1H-pyrazole-5-carbaldehyde
 27258-33-9 95+%
25g
 $225 2021-08-06
Chemenu
CM100145-100g
1-methyl-1H-pyrazole-5-carbaldehyde
 27258-33-9 95+%
100g
 $1026 2021-08-06
Alichem
A049000104-25g
1-Methyl-1H-pyrazole-5-carbaldehyde
 27258-33-9 97%
25g
 $222.76 2023-09-02
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
68R0136-1g
2-Methyl-2H-pyrazole-3-carbaldehyde
 27258-33-9 96%
1g
 1679.12CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
68R0136-5g
2-Methyl-2H-pyrazole-3-carbaldehyde
 27258-33-9 96%
5g
 4223.25CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
68R0136-25g
2-Methyl-2H-pyrazole-3-carbaldehyde
 27258-33-9 96%
25g
 16893CNY 2021-05-07
TRC
M218838-10mg
1-Methyl-1H-pyrazole-5-carbaldehyde
 27258-33-9
10mg
 $ 50.00 2022-06-04
TRC
M218838-50mg
1-Methyl-1H-pyrazole-5-carbaldehyde
 27258-33-9
50mg
 $ 65.00 2022-06-04

1-Methyl-1H-pyrazole-5-carbaldehyde Production Method

1-Methyl-1H-pyrazole-5-carbaldehyde Related Literature

27258-33-9 (1-Methyl-1H-pyrazole-5-carbaldehyde) Related Products

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd